Cas no 1513828-41-5 ((3R,5S)-4-[[2-[(2-Fluorophenyl)sulfonylamino]-2-methylpropanoyl]amino]adamantane-1-carboxamide)

• Product Name: (3R,5S)-4-[[2-[(2-Fluorophenyl)sulfonylamino]-2-methylpropanoyl]amino]adamantane-1-carboxamide
• CAS No: 1513828-41-5
• MF: C₂₁H₂₈FN₃O₄S
• MW: 437.528127670288
• CID: 4767620
• Update Time: 2025-05-19

(3R,5S)-4-[[2-[(2-Fluorophenyl)sulfonylamino]-2-methylpropanoyl]amino]adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• (1S,3R,4s,5S,7s)-4-(2-((2-fluorophenyl)sulfonamido)-2-methylpropanamido)adamantane-1-carboxamide
• (3R,5S)-4-[[2-[(2-Fluorophenyl)sulfonylamino]-2-methylpropanoyl]amino]adamantane-1-carboxamide

• Inchi： 1S/C21H28FN3O4S/c1-20(2,25-30(28,29)16-6-4-3-5-15(16)22)19(27)24-17-13-7-12-8-14(17)11-21(9-12,10-13)18(23)26/h3-6,12-14,17,25H,7-11H2,1-2H3,(H2,23,26)(H,24,27)/t12?,13-,14+,17?,21?
• InChI Key： UBAPBKDXKUTATP-XFVFRGDESA-N
• SMILES： S(C1C=CC=CC=1F)(NC(C)(C)C(NC1[C@@H]2CC3C[C@H]1CC(C(N)=O)(C3)C2)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 809
• XLogP3: 1.6
• Topological Polar Surface Area: 127

Additional information on (3R,5S)-4-[[2-[(2-Fluorophenyl)sulfonylamino]-2-methylpropanoyl]amino]adamantane-1-carboxamide

Introduction to (3R,5S)-4-[[2-[(2-Fluorophenyl)sulfonylamino]-2-methylpropanoyl]amino]adamantane-1-carboxamide (CAS No. 1513828-41-5)

(3R,5S)-4-[[2-[(2-Fluorophenyl)sulfonylamino]-2-methylpropanoyl]amino]adamantane-1-carboxamide (CAS No. 1513828-41-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorinated adamantane derivative, is characterized by its unique structural features and potential therapeutic applications.

The adamantane core, a tricyclic cyclohexane derivative, is known for its high stability and rigidity, which contribute to the compound's robust pharmacological properties. The fluorine substitution on the phenyl ring and the sulfonylamino group further enhance its biological activity and selectivity. These structural modifications are crucial for optimizing the compound's interaction with target proteins and receptors.

Recent studies have highlighted the potential of (3R,5S)-4-[[2-[(2-Fluorophenyl)sulfonylamino]-2-methylpropanoyl]amino]adamantane-1-carboxamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound has shown significant neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In a study published in the *Journal of Medicinal Chemistry*, researchers demonstrated that (3R,5S)-4-[[2-[(2-Fluorophenyl)sulfonylamino]-2-methylpropanoyl]amino]adamantane-1-carboxamide effectively inhibits the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. This inhibition was attributed to the compound's ability to stabilize the amyloid-beta monomers, thereby preventing their assembly into toxic fibrils.

Moreover, the compound has been evaluated for its anti-inflammatory properties. Inflammation plays a critical role in the progression of many diseases, including neurodegenerative disorders and chronic inflammatory conditions. Studies have shown that (3R,5S)-4-[[2-[(2-Fluorophenyl)sulfonylamino]-2-methylpropanoyl]amino]adamantane-1-carboxamide exhibits potent anti-inflammatory effects by downregulating pro-inflammatory cytokines and chemokines. This dual mechanism of action—neuroprotection and anti-inflammation—makes it a promising candidate for multifaceted therapeutic interventions.

The pharmacokinetic profile of (3R,5S)-4-[[2-[(2-Fluorophenyl)sulfonylamino]-2-methylpropanoyl]amino]adamantane-1-carboxamide has also been extensively studied. Preclinical data indicate that the compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. These properties suggest that it could be administered orally with sustained therapeutic effects, enhancing patient compliance and convenience.

In addition to its potential in neurodegenerative diseases, (3R,5S)-4-[[2-[(2-Fluorophenyl)sulfonylamino]-2-methylpropanoyl]amino]adamantane-1-carboxamide has shown promise in other therapeutic areas. For instance, it has been investigated for its antiviral activity against several enveloped viruses, including influenza and herpes simplex virus (HSV). The compound's ability to interfere with viral entry and replication mechanisms makes it a potential lead for developing broad-spectrum antiviral agents.

The safety profile of (3R,5S)-4-[[2-[(2-Fluorophenyl)sulfonylamino]-2-methylpropanoyl]amino]adamantane-1-carboxamide is another important aspect that has been thoroughly examined. Preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its further development as a safe and effective therapeutic agent.

Despite its promising potential, further research is needed to fully elucidate the mechanisms of action and optimize its therapeutic efficacy. Ongoing clinical trials are aimed at evaluating the safety and efficacy of (3R,5S)-4-[[2-[(2-Fluorophenyl)sulfonylamino]-2-methylpropanoyl]amino]adamantane-1-carboxamide in human subjects. These trials will provide valuable insights into its clinical utility and help guide its future development as a novel therapeutic agent.

In conclusion, (3R,5S)-4-[[2-[(2-fluorophenyl)sulfonylamino]-2-methylpropanoyl]amino]adamantane-1-carboxamide (CAS No. 1513828-41-5) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and multifaceted biological activities make it a valuable lead for developing new treatments for neurodegenerative diseases, chronic inflammatory conditions, and viral infections. Continued research and clinical evaluation will be essential to realize its full therapeutic potential.